N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide

• Molecular Formula: C12H22N2OS
• Molecular Weight: 242.38 g/mol
• IUPAC Name: N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C12H22N2OS/c15-9-10-4-3-7-14(8-10)12(16)13-11-5-1-2-6-11/h10-11,15H,1-9H2,(H,13,16)
• InChI Key: VPAOOLPZHXPVFJ-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=S)N2CCCC(C2)CO

Description

N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide, also known as CPP-THIO, is a chemical compound that has been studied for its potential use in scientific research. CPP-THIO belongs to the class of piperidine compounds and has been found to have various biochemical and physiological effects. In

Mechanism of Action

N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide works by binding to the sigma-1 receptor, which is a chaperone protein that is involved in various cellular processes. When N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide binds to the sigma-1 receptor, it causes a conformational change that results in the modulation of various signaling pathways. This modulation can lead to changes in the release of neurotransmitters, as well as changes in the expression of genes involved in neuronal survival and neuroprotection.
Biochemical and Physiological Effects
N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that are involved in mood regulation. N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has also been found to have an effect on the expression of genes involved in neuronal survival and neuroprotection. Additionally, N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been shown to have an effect on the immune system, specifically on the activation of T cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide in lab experiments is its high affinity for the sigma-1 receptor. This makes it a useful tool for studying the role of the sigma-1 receptor in various physiological processes. Additionally, N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to be relatively stable and easy to synthesize.
One limitation of using N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide in lab experiments is its potential for off-target effects. Because N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to have an effect on various signaling pathways, it is possible that it could have unintended effects on other cellular processes. Additionally, because N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has not been extensively studied in humans, its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for research involving N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Because N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to have an effect on neuronal survival and neuroprotection, it could potentially be used to slow or prevent the progression of these diseases.
Another area of interest is the role of the sigma-1 receptor in pain perception. Because N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to have an effect on the release of neurotransmitters involved in pain perception, it could potentially be used as a tool for studying the role of the sigma-1 receptor in pain modulation.
Finally, there is interest in exploring the potential of N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide as a therapeutic agent for various psychiatric disorders such as depression and anxiety. Because N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to have an effect on mood-regulating neurotransmitters such as dopamine and serotonin, it could potentially be used to treat these disorders.
Conclusion
N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide is a chemical compound that has been studied for its potential use in scientific research. It has been found to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, neuronal survival, and neuroprotection. N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has also been shown to have an effect on the release of neurotransmitters such as dopamine and serotonin. While there are some limitations to using N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide in lab experiments, there are several future directions for research involving this compound, particularly in the areas of neurodegenerative diseases, pain perception, and psychiatric disorders.

Synthesis Methods

N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide can be synthesized using a multi-step process that involves the reaction of cyclopentylmagnesium bromide with 3-(chloromethyl)piperidine-1-carbothioamide. The resulting product is then treated with hydrochloric acid and sodium hydroxide to obtain N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide in its pure form.

Scientific Research Applications

N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, neuronal survival, and neuroprotection. N-cyclopentyl-3-(hydroxymethyl)piperidine-1-carbothioamide has also been shown to have an effect on the release of neurotransmitters such as dopamine and serotonin.